2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H16FN5O3/c20-13-6-8-14(9-7-13)21-16(26)12-25-18(28)17(27)24-11-10-23(19(24)22-25)15-4-2-1-3-5-15/h1-9H,10-12H2,(H,21,26)
• InChI Key: GPOUSRMKAAWTRO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C19H16FN5O3
• Molecular Weight: 381.4 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H16FN5O3 and its molecular weight is 381.367. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

Heterocyclic compounds, such as benzimidazole, benzoxazole, and benzothiazole derivatives, have been synthesized and evaluated for their broad-spectrum antimicrobial activities against various bacterial and fungal strains. These activities suggest potential applications in combating infectious diseases. For instance, novel dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives demonstrated significant antimicrobial effects, highlighting the utility of these heterocycles in pharmaceutical research and development (Padalkar et al., 2014).

Radiosynthesis for Imaging

In the context of imaging, the radiosynthesis of compounds like [18F]PBR111, which are selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET), showcases the application of heterocyclic compounds in diagnostic imaging. This allows for the in vivo imaging of biological targets, aiding in disease diagnosis and the monitoring of therapeutic interventions (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

Further research into heterocyclic compounds incorporating the antipyrine moiety has explored their antimicrobial and antitumor activities. These studies reveal the potential of such compounds in treating various diseases, including cancer, by inhibiting microbial growth or tumor cell proliferation. The design and synthesis of these compounds are driven by the need for more effective and selective therapeutic agents (Sawant, 2013).